Cas no 34069-06-2 (7-O-beta-D-Glucopyranoside-Myricetin)

• Product name: 7-O-beta-D-Glucopyranoside-Myricetin
• CAS No: 34069-06-2
• MF: C₂₁H₂₀O₁₃
• MW: 480.375707626343
• CID: 2049027

7-O-beta-D-Glucopyranoside-Myricetin Chemical and Physical Properties

Names and Identifiers

• 7-O-beta-D-Glucopyranoside-Myricetin
• Myricetin-7-glucosid
• 7-[(β-D-Glucopyranosyl)oxy]-3,3',4',5,5'-pentahydroxyflavone
• Myricetin 7-glucoside
• 4H-1-Benzopyran-4-one, 7-(β-D-glucopyranosyloxy)-3,5-dihydroxy-2-(3,4,5-trihydroxyphenyl)-

• Inchi： 1S/C21H20O13/c22-5-12-15(27)17(29)19(31)21(34-12)32-7-3-8(23)13-11(4-7)33-20(18(30)16(13)28)6-1-9(24)14(26)10(25)2-6/h1-4,12,15,17,19,21-27,29-31H,5H2
• InChI Key： VYUFSOYMUGOSGK-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OC2C=C3OC(=C(C(C3=C(O)C=2)=O)O)C2C=C(O)C(O)=C(O)C=2)O1

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• XLogP3: 0.608

Experimental Properties

• Density: 1.883±0.06 g/cm3(Predicted)
• Boiling Point: 916.5±65.0 °C(Predicted)
• pka: 5.90±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides